1-(3-bromobenzyl)-4-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperazine

• IUPAC Name: 1-[(3-bromophenyl)methyl]-4-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperazine
• InChI: InChI=1S/C20H23BrN2O3/c1-24-18-10-16(11-19-20(18)26-14-25-19)13-23-7-5-22(6-8-23)12-15-3-2-4-17(21)9-15/h2-4,9-11H,5-8,12-14H2,1H3
• InChI Key: TYFPTVABAPIHMQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC2=C1OCO2)CN3CCN(CC3)CC4=CC(=CC=C4)Br
• Molecular Formula: C20H23BrN2O3
• Molecular Weight: 419.3 g/mol

Description

This compound is a piperazine derivative. Piperazines are a broad class of chemical compounds, many with important pharmacological properties, which contain a core piperazine functional group.

Molecular Structure Analysis

The compound contains a piperazine ring, which is a six-membered ring with two nitrogen atoms at opposite positions in the ring. There are also benzodioxol and bromobenzyl functional groups attached to the piperazine ring.

Chemical Reactions Analysis

Piperazine derivatives, depending on their functional groups, can undergo a variety of chemical reactions, including but not limited to: acylation, alkylation, and sulfonation.

Physical And Chemical Properties Analysis

Without specific data, it’s difficult to comment on the physical and chemical properties of this compound. Generally, properties such as solubility, melting point, boiling point, etc., would need to be determined experimentally.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which the compound is used. Piperazine derivatives are often used in medicinal chemistry and have a wide range of biological activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing the compound.